Cas no 870778-97-5 ((4-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid)

• Product Name: (4-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid
• CAS No: 870778-97-5
• MF: C₁₄H₁₂BF₃O₄
• MW: 312.048894882202
• MDL: MFCD08276770
• CID: 828017
• PubChem ID: 24883818
• Update Time: 2025-06-13

(4-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid
• [4-[[4-(trifluoromethoxy)phenoxy]methyl]phenyl]boronic acid
• 4-[4'-(TRIFLUOROMETHOXY)PHENOXYMETHYL]PHENYLBORONIC ACID
• 4-[4-(Trifluoromethoxy)phenoxymethyl]phenylboronic acid
• (4-{[4-(Trifluoromethoxy)phenoxy]methyl}phenyl)boronic acid
• SCHEMBL9893608
• (4-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronicacid
• BP-12115
• DTXSID50584643
• F87526
• AKOS015893185
• BAJVPURXOFJFRW-UHFFFAOYSA-N
• 4-(4'-(TRIFLUOROMETHOXY)PHENOXYMETHYL)P&
• BS-24127
• CS-0175152
• A862876
• MFCD08276770
• 870778-97-5
• 4-[4''-(Trifluoromethoxy)phenoxymethyl]phenylboronic Acid

• MDL： MFCD08276770
• Inchi： 1S/C14H12BF3O4/c16-14(17,18)22-13-7-5-12(6-8-13)21-9-10-1-3-11(4-2-10)15(19)20/h1-8,19-20H,9H2
• InChI Key： BAJVPURXOFJFRW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)OCC1C=CC(B(O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 312.07800
• Monoisotopic Mass: 312.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2

Experimental Properties

• Density: 1.37
• Boiling Point: 415.5°C at 760 mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.538
• PSA: 58.92000
• LogP: 1.84400

(4-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25

Additional information on (4-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid

Recent Advances in the Application of (4-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid (CAS: 870778-97-5) in Chemical Biology and Pharmaceutical Research

The compound (4-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid (CAS: 870778-97-5) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural and functional properties. This boronic acid derivative is characterized by a trifluoromethoxy phenoxy group, which enhances its stability and reactivity, making it particularly useful in various biochemical and medicinal applications. Recent studies have explored its potential in drug discovery, targeted therapy, and as a key intermediate in organic synthesis.

One of the most significant applications of this compound is in the field of Suzuki-Miyaura cross-coupling reactions, where it serves as a versatile building block for the synthesis of complex organic molecules. Researchers have demonstrated its efficacy in constructing biaryl structures, which are common motifs in many pharmaceutical agents. The presence of the boronic acid group allows for efficient coupling with aryl halides, catalyzed by palladium complexes, under mild conditions. This has opened new avenues for the development of novel therapeutics with improved efficacy and reduced side effects.

In addition to its role in organic synthesis, (4-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid has shown potential in the development of targeted drug delivery systems. Its ability to form stable complexes with diols and other biomolecules has been exploited to design prodrugs that can release active compounds in a controlled manner. Recent studies have highlighted its use in the synthesis of boron-containing drugs, which are being investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The trifluoromethoxy group further enhances the lipophilicity of these compounds, improving their bioavailability and tissue penetration.

Another area of interest is the compound's application in chemical biology, particularly in the development of biosensors and imaging agents. The boronic acid moiety can selectively bind to sugars and other biomolecules, making it a valuable tool for detecting and quantifying biological analytes. Recent advancements have utilized this property to design fluorescent probes for real-time monitoring of cellular processes, such as glucose metabolism and protein glycosylation. These innovations hold great promise for both diagnostic and therapeutic purposes.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of (4-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid. Researchers are actively working on optimizing synthetic routes to improve yield and reduce costs. Additionally, further studies are needed to fully understand its pharmacokinetics and toxicology profile to ensure its safety and efficacy in clinical settings. Nonetheless, the compound's versatility and potential make it a valuable asset in the ongoing quest for novel therapeutic agents and diagnostic tools.

In conclusion, (4-((4-(Trifluoromethoxy)phenoxy)methyl)phenyl)boronic acid (CAS: 870778-97-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its importance as a key intermediate and functional moiety in drug discovery and development. Continued research and innovation in this area are expected to yield further breakthroughs, paving the way for new treatments and diagnostic technologies.